
27-Alkyne Cholesterol: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B3026327 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
27-Alkyne cholesterol is a synthetically modified version of cholesterol that incorporates a

terminal alkyne group on its side chain.[1][2][3][4][5] This modification makes it an invaluable

tool for researchers studying cholesterol metabolism, transport, and localization within

biological systems.[1][2][3][5][6] The presence of the alkyne functional group allows for its

detection and visualization through a highly specific and efficient bioorthogonal reaction known

as "click chemistry".[1][4][5][7][8] This guide provides a comprehensive overview of 27-alkyne
cholesterol, including its chemical properties, experimental protocols, and applications.

Chemical Identity and Properties
CAS Number: 1527467-07-7[1][2][3][4][9]

Chemical Structure:

Formal Name: 20R-[(4R)-4-methyl-5-hexyn-1-yl]-pregn-5-en-3β-ol[9]

SMILES: C--INVALID-LINK--C#C">C@H[C@@]1([H])CC[C@@]2([H])[C@]3([H])CC=C4C--

INVALID-LINK--CC[C@]4(C)[C@@]3([H])CC[C@@]21C[9]

InChI Key: HOUZLWCQDNDNNE-ZRUUVFCLSA-N[9]
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A two-dimensional representation of the chemical structure of 27-alkyne cholesterol is shown

below:

Physicochemical and Handling Data
The following table summarizes the key quantitative data for 27-alkyne cholesterol.

Property Value

Molecular Formula C₂₈H₄₄O

Molecular Weight 396.66 g/mol [1][2][3]

Appearance White crystalline solid[1][2][3]

Purity ≥95% (¹H NMR)[1][2][3], ≥98%[9]

Solubility
DMSO, DMF[1][2][4], Ethanol: 20 mg/ml, DMF:

2 mg/ml, DMSO: 0.1 mg/ml[9]

Storage -20°C[1][4][9]

Shipping Ambient temperature[1][4]

Experimental Applications and Protocols
27-Alkyne cholesterol is a versatile tool for studying various aspects of cholesterol biology. It

is readily taken up by cells and recognized by enzymes involved in cholesterol metabolism

across different species, including bacteria, yeast, rats, and humans.[1][5][6][7][9] This allows

researchers to trace its metabolic fate and subcellular localization.[1][5][6]

Key Applications:
Tracking Cholesterol Metabolism: Following the conversion of 27-alkyne cholesterol into its

metabolites.[6]
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Visualizing Subcellular Localization: Imaging the distribution of cholesterol in organelles such

as the Golgi apparatus, endoplasmic reticulum, mitochondria, and plasma membrane.[1][5]

[7]

Studying Cholesterol Transport: Investigating the mechanisms of intracellular cholesterol

trafficking.[10][11]

Probing Lipid-Protein Interactions: Identifying proteins that interact with cholesterol.[6]

Experimental Workflow for Cellular Labeling and
Visualization
The following diagram illustrates a typical workflow for labeling cells with 27-alkyne
cholesterol and subsequently visualizing it using fluorescence microscopy.
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Cell Culture & Labeling

Fixation & Permeabilization

Click Chemistry Reaction

Imaging

Seed cells on coverslips

Incubate with 27-alkyne cholesterol

24h

Wash with PBS

Fix with 4% PFA

Permeabilize with 0.1% Triton X-100

Prepare click reaction cocktail
(Azide-fluorophore, CuSO4, TBTA, Sodium Ascorbate)

Incubate cells with cocktail

Wash and mount coverslips

Image with fluorescence microscope

Click to download full resolution via product page

Workflow for cellular labeling and visualization.
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Detailed Experimental Protocol: Metabolic Labeling and
Fluorescence Microscopy
This protocol provides a detailed methodology for labeling mammalian cells with 27-alkyne
cholesterol and visualizing its subcellular distribution via click chemistry and fluorescence

microscopy.

Materials:

27-alkyne cholesterol (stock solution in DMSO or ethanol)

Mammalian cells of interest

Cell culture medium and supplements

Phosphate-buffered saline (PBS)

Paraformaldehyde (PFA), 4% in PBS

Triton X-100 or other suitable permeabilization agent

Click chemistry reagents:

Azide-conjugated fluorophore (e.g., Alexa Fluor 488 Azide)

Copper(II) sulfate (CuSO₄)

Tris(benzyltriazolylmethyl)amine (TBTA) or other copper ligand

Sodium ascorbate

Mounting medium with DAPI

Procedure:

Cell Seeding: Seed cells on glass coverslips in a multi-well plate at a density that will result

in 50-70% confluency at the time of labeling.
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Metabolic Labeling:

Prepare a working solution of 27-alkyne cholesterol in cell culture medium. The final

concentration may need to be optimized but is typically in the range of 10-50 µM.

Remove the old medium from the cells and replace it with the 27-alkyne cholesterol-
containing medium.

Incubate the cells for a desired period (e.g., 4-24 hours) to allow for uptake and metabolic

incorporation.

Fixation:

Wash the cells three times with PBS to remove unincorporated 27-alkyne cholesterol.

Fix the cells by incubating with 4% PFA in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilization (Optional):

If intracellular targets are to be visualized, permeabilize the cells with 0.1% Triton X-100 in

PBS for 10-15 minutes at room temperature.

Wash the cells three times with PBS.

Click Chemistry Reaction:

Prepare the click reaction cocktail. A typical cocktail consists of:

Azide-fluorophore (1-10 µM)

CuSO₄ (100-200 µM)

TBTA (500 µM - 1 mM)

Freshly prepared sodium ascorbate (1-5 mM) in PBS.
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Incubate the cells with the click reaction cocktail for 30-60 minutes at room temperature,

protected from light.

Wash the cells three times with PBS.

Counterstaining and Mounting:

(Optional) Stain for other cellular components (e.g., with antibodies for

immunofluorescence).

Mount the coverslips on microscope slides using a mounting medium containing a nuclear

counterstain like DAPI.

Imaging:

Visualize the labeled cells using a fluorescence microscope with appropriate filter sets for

the chosen fluorophore and DAPI.

Signaling Pathways and Logical Relationships
27-Alkyne cholesterol is not directly involved in signaling pathways in the same way as a

signaling molecule. Instead, it serves as a tracer to study the dynamics of cholesterol, which is

a critical component of cellular membranes and a precursor for steroid hormones and bile

acids. The following diagram illustrates the logical relationship of how 27-alkyne cholesterol is
used to probe the Niemann-Pick C1 Like-1 (NPC1L1)-dependent cholesterol uptake pathway,

which is a target for the cholesterol-lowering drug ezetimibe.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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